Cas no 1541697-56-6 (2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-ol)

• Product Name: 2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-ol
• CAS No: 1541697-56-6
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 6564072
• PubChem ID: 165656602
• Update Time: 2025-06-26

2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-ol
• 1541697-56-6
• EN300-1771708

• Inchi： 1S/C8H13NO2/c1-6-7(3-4-11-6)8(10)5-9-2/h3-4,8-10H,5H2,1-2H3
• InChI Key： MGQXBWAXGIHGTF-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C)C(CNC)O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 45.4Ų

Additional information on 2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-ol

Professional Introduction to Compound with CAS No. 1541697-56-6 and Product Name: 2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-ol

The compound identified by the CAS number 1541697-56-6 and the product name 2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, featuring a unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a combination of functional groups that make it a promising candidate for further exploration, particularly in the synthesis of bioactive molecules.

At the core of this compound's appeal lies its intricate chemical composition. The presence of a methylamino group at the 2-position and a 2-methylfuran-3-yl moiety at the 1-position creates a versatile scaffold that can be modified to yield a wide range of derivatives with distinct pharmacological properties. This structural design allows for interactions with biological targets that could lead to novel therapeutic interventions.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The 2-methylfuran-3-yl group in this compound is a classic example of a heterocycle that has shown promise in various pharmacological contexts. Studies have demonstrated that such structures can enhance binding affinity and selectivity when incorporated into drug molecules, making them valuable for developing targeted therapies.

The methylamino substituent further contributes to the compound's potential by providing a site for further functionalization. This group can participate in various chemical reactions, allowing chemists to tailor the molecule's properties for specific applications. For instance, it can be used to introduce polar or charged functionalities, which are often critical for improving solubility and bioavailability in drug candidates.

In the context of current research trends, this compound aligns well with the growing interest in multitarget-directed ligands (MTDLs). MTDLs are designed to interact with multiple biological targets simultaneously, offering a strategic approach to address complex diseases. The structural features of 2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-ol make it an excellent candidate for such an approach, as it provides multiple sites for interaction with biological receptors.

One of the most exciting aspects of this compound is its potential in the development of antiviral and anticancer agents. Preliminary studies have suggested that modifications based on this scaffold could lead to compounds with enhanced efficacy against various diseases. The ability to fine-tune the structure while maintaining biological activity is crucial for drug development, and this compound offers a promising platform for such investigations.

The synthesis of 2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-ol also presents an interesting challenge from a synthetic chemistry perspective. The combination of aromatic and aliphatic moieties requires careful consideration of reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one, opening up new avenues for exploration.

From a computational chemistry standpoint, modeling studies have been instrumental in understanding the behavior of this compound. Molecular docking simulations have revealed insights into its interactions with potential biological targets, guiding the design of more effective derivatives. These computational approaches are becoming increasingly sophisticated, allowing researchers to predict properties such as binding affinity and metabolic stability with greater accuracy.

The pharmaceutical industry has shown significant interest in exploring novel chemical entities like 1541697-56-6 due to their potential therapeutic benefits. Companies are investing heavily in research aimed at identifying new scaffolds that can be optimized for drug development. This compound represents an example of how structural innovation can lead to breakthroughs in medicine.

In conclusion, 2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-ol is a fascinating molecule with numerous potential applications in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation, particularly in the development of antiviral and anticancer agents. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this one will play an increasingly important role in advancing medical science.